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Compound of Interest

Compound Name: Nutlin 3

Cat. No.: B1683890

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount to ensuring personnel safety and
environmental protection. This guide provides essential, immediate safety information and a
detailed operational plan for the proper disposal of Nutlin-3, a small molecule inhibitor of the
p53/MDM2 interaction widely used in research. Adherence to these protocols is critical for
minimizing exposure risks and complying with regulations.

Immediate Safety and Handling Precautions

Nutlin-3 is classified as having acute oral toxicity (Category 4) and is very toxic to aquatic life
with long-lasting effects[1][2]. Therefore, stringent safety protocols must be followed during its
handling.

e Engineering Controls: Always handle Nutlin-3 in a well-ventilated laboratory or under a
chemical fume hood to minimize inhalation exposure[3][4].

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
nitrile gloves (double gloving is recommended), chemical safety goggles, and a lab coat[1]

3],

« Avoid Contact: Prevent all direct contact with the skin, eyes, and clothing[3]. Do not breathe
dust or aerosols[3].
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» Hygiene: Wash hands thoroughly after handling the compound. Do not eat, drink, or smoke
in areas where Nutlin-3 is handled or stored[1][2].

Nutlin-3 Hazard and Identification Data

The following table summarizes key quantitative and qualitative information for Nutlin-3b, a
commonly used variant.

Property Value Reference
Chemical Name Nutlin-3b [1]

CAS Number 675576-97-3 [1]
Molecular Formula C30H30CI2N404 [1]
Molecular Weight 581.49 g/mol [1]

Oral Toxicity Acute toxicity, Oral (Category e

4)

Acute aquatic toxicity
Aquatic Toxicity (Category 1), Chronic aquatic [1]
toxicity (Category 1)

Storage (Powder) -20°C [1]

Storage (In Solvent) -80°C [1]

Operational Plan: Step-by-Step Disposal Protocol

All waste containing Nutlin-3 must be treated as hazardous chemical waste[3]. The primary
directive is to dispose of the contents and container at an approved waste disposal plant[1]. Do
not pour any Nutlin-3 waste down the drain[3].

Step 1: Waste Segregation

Proper segregation at the point of generation is crucial.

e Solid Waste:
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o Collect all non-sharp solid waste contaminated with Nutlin-3 in a designated, clearly
labeled hazardous waste container[1].

o This includes unused or expired powder, contaminated PPE (gloves, weigh boats), and
spill cleanup materials[1][3].

e Liquid Waste:

o Collect all liquid waste containing Nutlin-3 (e.g., unused solutions, solvents like DMSOQO) in
a separate, leak-proof, and chemically compatible hazardous waste container[1][3].

o Ensure the container is sealed to prevent leaks[3].
o Do not mix Nutlin-3 liquid waste with other incompatible waste streams[1].
e Contaminated Sharps:

o Dispose of any sharps contaminated with Nutlin-3 (e.g., needles, pipette tips) in a
designated, puncture-proof sharps container[1].

o This container must also be clearly labeled as hazardous chemical waste[1].

Step 2: Container Management

Properly managing waste containers is essential for safety and compliance.

o Labeling: All waste containers must be clearly and accurately labeled with the words
"Hazardous Waste," the full chemical name "Nutlin-3," and all associated hazard warnings
(e.g., "Toxic," "Harmful if Swallowed," "Hazardous to the Aquatic Environment")[1].

o Closure: Keep all hazardous waste containers securely closed at all times, except when you
are actively adding waste[1].

e Secondary Containment: Use secondary containment bins for all liquid hazardous waste
containers to mitigate spills[1].

Step 3: Storage Pending Disposal
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» Store all hazardous waste containers in a designated, well-ventilated, and secure area away
from general laboratory traffic[1].

e Ensure the storage area is inaccessible to unauthorized personnel[1].

Step 4: Arranging for Final Disposal

» Contact your institution's Environmental Health and Safety (EHS) office or a certified
hazardous waste disposal contractor to schedule a waste pickup[1].

e Provide the EHS office or contractor with accurate information about the waste, including its
chemical composition and quantity[1].

Experimental Protocols
Spill Cleanup Procedure

In the event of a spill, follow these procedural steps:

Evacuate and Secure: For large spills, evacuate the immediate area and follow your
institution's emergency procedures|3].

o Wear PPE: Before cleaning, don the appropriate PPE as described above (gloves, goggles,
lab coat).

o Contain and Absorb: For small spills, cover the material with an inert absorbent such as
vermiculite or sand[3].

o Collect Waste: Carefully sweep or scoop the absorbed material into a sealed, labeled
container for hazardous waste disposal[3].

e Decontaminate: Clean the spill area thoroughly.

o Dispose of Materials: Treat all cleanup materials, including contaminated PPE, as hazardous
waste and dispose of them accordingly[3].

Visualized Workflow: Nutlin-3 Disposal Logic
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The following diagram illustrates the decision-making process for the proper segregation and

disposal of waste generated from working with Nutlin-3.
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Click to download full resolution via product page

Caption: Workflow for the segregation and disposal of Nutlin-3 hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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